Cas no 207619-48-5 ((1-methyl-1H-indol-3-yl)(piperidino)methanone)

• Product Name: (1-methyl-1H-indol-3-yl)(piperidino)methanone
• CAS No: 207619-48-5
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• MDL: MFCD04126332
• CID: 5154214
• Update Time: 2025-10-30

(1-methyl-1H-indol-3-yl)(piperidino)methanone Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indol-3-yl)(piperidino)methanone
• (1-methylindol-3-yl)-piperidin-1-ylmethanone
• MLS000763372
• HMS2741L07
• SMR000336246
• 1-methyl-3-(piperidine-1-carbonyl)-1H-indole

• MDL： MFCD04126332
• Inchi： 1S/C15H18N2O/c1-16-11-13(12-7-3-4-8-14(12)16)15(18)17-9-5-2-6-10-17/h3-4,7-8,11H,2,5-6,9-10H2,1H3
• InChI Key： CAIMODZTAIIUJX-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)C2C=CC=CC1=2)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on (1-methyl-1H-indol-3-yl)(piperidino)methanone

Professional Introduction to Compound with CAS No. 207619-48-5 and Product Name: (1-methyl-1H-indol-3-yl)(piperidino)methanone

The compound with the CAS number 207619-48-5 and the product name (1-methyl-1H-indol-3-yl)(piperidino)methanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both indole and piperidine moieties in its structure suggests a unique set of pharmacological properties that make it a promising candidate for further exploration.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole ring, known for its aromaticity and biological activity, has been extensively studied for its role in various pharmacological pathways. Specifically, (1-methyl-1H-indol-3-yl) groups have shown promise in modulating neurotransmitter systems, making them particularly relevant in the treatment of neurological disorders. This structural motif has been incorporated into several drug candidates that are currently undergoing preclinical evaluation.

On the other hand, the (piperidino)methanone moiety contributes to the compound's overall pharmacophore by introducing additional functional groups that can interact with biological targets. Piperidine derivatives are well-documented for their role in enhancing drug bioavailability and metabolic stability, which are critical factors in drug design. The combination of these two structural elements in (1-methyl-1H-indol-3-yl)(piperidino)methanone creates a versatile scaffold that can be further modified to optimize its pharmacological profile.

Current research indicates that this compound exhibits notable interactions with various biological targets, including enzymes and receptors involved in inflammation and pain modulation. Preliminary in vitro studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms that suggest it may interfere with key signaling pathways associated with chronic inflammatory diseases. These findings align with the growing interest in developing small molecule inhibitors that target inflammatory cascades without causing significant side effects.

The synthesis of (1-methyl-1H-indol-3-yl)(piperidino)methanone involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex indole-piperidine core efficiently. These synthetic strategies not only enhance the scalability of production but also allow for easy modification of the molecular framework, enabling the creation of analogs with tailored pharmacological properties.

In addition to its therapeutic potential, this compound has shown promise in preliminary toxicology studies, indicating a favorable safety profile. However, further comprehensive toxicological assessments are necessary to fully understand its long-term effects. These studies will be crucial in determining whether it can progress to clinical trials for human use. The integration of computational modeling and high-throughput screening techniques is expected to accelerate this process by identifying potential liabilities early in the development pipeline.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds like (1-methyl-1H-indol-3-yl)(piperidino)methanone in driving innovation in drug discovery. Its unique combination of pharmacophoric elements positions it as a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological functions and mechanisms associated with indole and piperidine derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.

Future directions for research on CAS No. 207619-48-5 include exploring its potential applications beyond anti-inflammatory therapy. For instance, its ability to modulate neurotransmitter systems suggests possible uses in treating cognitive disorders or mood disorders. Additionally, investigating its interactions with other biological targets may reveal additional therapeutic benefits that could expand its clinical utility.

The development of (1-methyl-1H-indol-3-yl)(piperidino)methanone exemplifies the intersection of synthetic chemistry, pharmacology, and computational biology in modern drug discovery. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can rapidly identify and optimize promising candidates for therapeutic use. This compound serves as a testament to the innovative spirit driving advancements in pharmaceutical science today.